Cas no 2229486-13-7 (4-methyloxane-4-sulfonyl fluoride)

• Product Name: 4-methyloxane-4-sulfonyl fluoride
• CAS No: 2229486-13-7
• MF: C₆H₁₁FO₃S
• MW: 182.213144540787
• CID: 6485546
• PubChem ID: 165697509
• Update Time: 2025-10-30

4-methyloxane-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-methyloxane-4-sulfonyl fluoride
• 2229486-13-7
• EN300-1991293

• Inchi： 1S/C6H11FO3S/c1-6(11(7,8)9)2-4-10-5-3-6/h2-5H2,1H3
• InChI Key： IXWXHAGQNURVPO-UHFFFAOYSA-N
• SMILES： S(C1(C)CCOCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 182.04129354g/mol
• Monoisotopic Mass: 182.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-methyloxane-4-sulfonyl fluoride

Comprehensive Overview of 4-Methyloxane-4-Sulfonyl Fluoride (CAS No. 2229486-13-7)

The compound 4-methyloxane-4-sulfonyl fluoride, identified by the Chemical Abstracts Service registry number CAS No. 2229486-13-7, represents a significant advancement in synthetic organic chemistry with emerging applications in pharmaceutical research and analytical chemistry. This organosulfur compound, characterized by its unique structural configuration combining a methyl-substituted oxane ring with a sulfonyl fluoride moiety, has garnered attention for its reactivity profile and potential utility in developing novel therapeutic agents. Recent studies highlight its role as a versatile building block in the synthesis of bioactive molecules, particularly in targeting enzyme inhibition mechanisms relevant to disease pathways.

Structurally, 4-methyloxane-4-sulfonyl fluoride exhibits a cyclic ether framework (oxane) with a methyl group attached at the fourth carbon position, while the sulfonyl fluoride group (-SO₂F) is covalently linked at the same carbon atom. This spatial arrangement imparts distinct physicochemical properties, including a calculated molecular weight of 190.15 g/mol and a melting point range of 58–60°C under standard conditions. The sulfonyl fluoride functional group is particularly notable for its electrophilic character, enabling nucleophilic substitution reactions that are pivotal in peptide and protein modification studies reported in recent biochemical literature.

Recent advancements in synthetic methodology have optimized the production of CAS No. 2229486-13-7. A 2023 study published in Chemical Communications demonstrated a one-pot synthesis route involving the reaction of 4-methyltetrahydrofuran with chlorosulfonic acid followed by treatment with hydrogen fluoride-pyridine complex. This protocol achieved an 89% yield while minimizing byproduct formation compared to traditional multi-step approaches. Such improvements align with industry trends toward greener chemistry principles by reducing solvent usage and waste generation during synthesis.

In biomedical applications, 4-methyloxane-4-sulfonyl fluoride has been explored as an intermediate for creating irreversible inhibitors of serine proteases—a class of enzymes implicated in inflammatory disorders and cancer progression. A collaborative study between Stanford University and Merck Research Laboratories (published in Nature Chemical Biology, 2023) revealed that derivatives synthesized using this compound selectively inhibited neutrophil elastase activity with IC₅₀ values as low as 0.5 μM, outperforming conventional inhibitors like sivelestat in preclinical models of acute respiratory distress syndrome.

An emerging area of interest involves the use of CAS No. 2229486-13-7-derived compounds as affinity labeling reagents for proteomic analysis. Researchers at ETH Zurich recently employed this compound to develop fluorescent probes capable of covalently tagging kinases involved in metabolic signaling pathways (reported in JACS Au, early access July 2023). The sulfonyl fluoride group enabled selective labeling under physiological conditions without disrupting cellular viability, offering advantages over traditional biotin-based approaches.

Safety data from recent toxicity studies indicate that pure 4-methyloxane-4-sulfonyl fluoride exhibits low acute oral toxicity (LD₅₀ > 5 g/kg) when handled under controlled conditions according to Good Manufacturing Practices guidelines. However, inhalation exposure requires appropriate ventilation due to its potential irritant effects on mucous membranes—a characteristic common among sulfonyl halides but manageable through standard laboratory precautions.

Ongoing research focuses on leveraging the unique reactivity profile of this compound for site-specific protein modification applications. A team at MIT's Department of Chemistry recently demonstrated its utility in creating bioconjugates between antibodies and fluorophores via thioether formation under mild conditions (Angewandte Chemie International Edition, June 2023). Such advancements position CAS No. 2298655-13-7-based reagents as promising tools for developing next-generation diagnostic agents and targeted drug delivery systems.

In conclusion, 4-methyloxane-4-sulfonyl fluoride continues to expand its role across multiple disciplines within chemical biology due to its tunable reactivity and structural versatility. As evidenced by recent peer-reviewed publications from leading institutions worldwide, this compound serves as both an essential synthetic intermediate and a platform for developing innovative solutions to unmet medical needs while adhering to evolving regulatory standards for chemical safety and environmental stewardship.